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Compound of Interest

Compound Name: 2-Bromo-4-chloroaniline

Cat. No.: B1265534 Get Quote

2-Bromo-4-chloroaniline: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of 2-Bromo-4-chloroaniline. It includes structured data on its properties, detailed

experimental protocols for its synthesis and characterization, and a visualization of a typical

synthesis workflow.

Core Properties of 2-Bromo-4-chloroaniline
2-Bromo-4-chloroaniline is a halogenated aromatic amine that serves as a crucial

intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals,

dyes, and agrochemicals.[1] Its chemical structure, featuring a benzene ring substituted with

bromine, chlorine, and an amino group, imparts specific reactivity that makes it a versatile

building block in organic chemistry.

Physical and Chemical Data
The key physical and chemical properties of 2-Bromo-4-chloroaniline are summarized in the

tables below for easy reference and comparison.
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Identifier Value Source(s)

CAS Number 873-38-1 [2]

Molecular Formula C₆H₅BrClN [2]

Molecular Weight 206.47 g/mol [3][4]

Appearance
White to light yellow or pale

brown crystalline powder
[1][3]

Odor Faint aromatic odor [1]

Property Value Source(s)

Melting Point 64-68 °C (lit.) [4]

Boiling Point Not available

Density 1.722 g/cm³ (Predicted)

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol, ether, and chloroform.

[1][5]

pKa Not available

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 2-Bromo-4-chloroaniline are

crucial for its effective use in research and development.

Synthesis of 2-Bromo-4-chloroaniline
A common method for the synthesis of 2-Bromo-4-chloroaniline involves the electrophilic

bromination of 4-chloroaniline. The following protocol is a representative example.[6]

Materials:

4-Chloroaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloroaniline
https://cymitquimica.com/products/3B-B2268/2-bromo-4-chloroaniline/
https://www.sigmaaldrich.com/US/en/product/aldrich/544485
https://wap.guidechem.com/encyclopedia/2-bromo-4-chloroaniline-dic7206.html
https://cymitquimica.com/products/3B-B2268/2-bromo-4-chloroaniline/
https://wap.guidechem.com/encyclopedia/2-bromo-4-chloroaniline-dic7206.html
https://www.sigmaaldrich.com/US/en/product/aldrich/544485
https://wap.guidechem.com/encyclopedia/2-bromo-4-chloroaniline-dic7206.html
https://www.ketonepharma.com/4-bromoaniline/
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-bromo-4-chloroaniline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄)

Stirring apparatus

Reaction flask

Filtration apparatus

Procedure:

Dissolve 4-chloroaniline in carbon tetrachloride in a reaction flask.

Slowly add N-Bromosuccinimide (NBS) to the solution while stirring at room temperature.

Continue stirring for 1 hour.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the product can be isolated by filtration and purified by recrystallization.

A multi-step synthesis starting from aniline has also been reported, involving acetylation,

bromination, chlorination, and subsequent deacetylation to yield the final product.[7][8][9]

Characterization
The identity and purity of synthesized 2-Bromo-4-chloroaniline can be confirmed using

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (CDCl₃): δ 7.40 (d, J = 2.4 Hz, 1H), 7.06 (dd, J = 8.6, 2.4 Hz, 1H), 6.67 (d, J = 8.4

Hz, 1H), 4.07 (br s, 2H, NH₂).[10]

¹³C NMR (CDCl₃): δ 142.8, 131.8, 128.3, 123.0, 116.2, 109.1.[10]

Infrared (IR) Spectroscopy: The NIST WebBook provides access to the gas-phase IR spectrum

of 2-Bromo-4-chloroaniline, which can be used for structural confirmation.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.scribd.com/doc/114095850/Multistep-Synthesis-of-2-Chloro-4-Bromoaniline
https://www.cram.com/essay/4-Bromo-2-Chloroaniline-Synthesis-Report/31B4E49BD5B8D8C1
https://www.researchgate.net/publication/383909520_Lab_3_Multistep_Synthesis_of_4-bromo-2-chloroaniline_from_aniline
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1441-3236?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1441-3236?device=desktop&innerWidth=412&offsetWidth=412
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C873381&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): The electron ionization mass spectrum of 2-Bromo-4-chloroaniline
can be found in the NIST WebBook, aiding in the determination of its molecular weight and

fragmentation pattern.[12]

Reactivity and Applications
2-Bromo-4-chloroaniline is a versatile intermediate in organic synthesis. The amino group

can be diazotized and substituted, while the halogen atoms can participate in various cross-

coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, to form carbon-carbon

and carbon-nitrogen bonds. These reactions are fundamental in the construction of more

complex molecules for pharmaceutical and materials science applications.[1][4] It is a key

starting material for the synthesis of certain dyes, pesticides, and pharmaceutical agents.[1][5]

Biological Activity
Currently, there is limited information available in the public domain regarding the specific

biological activities or signaling pathway involvement of 2-Bromo-4-chloroaniline itself. Its

primary role is as a precursor molecule in the synthesis of biologically active compounds.

Research on a related isomer, 4-bromo-3-chloroaniline, has shown some inhibitory effects on

cytochrome P450 enzymes, suggesting that halogenated anilines as a class may have

interactions with biological systems that warrant further investigation.[13]

Visualizations
Synthesis Workflow
The following diagram illustrates a typical workflow for the laboratory synthesis and purification

of 2-Bromo-4-chloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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